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Compound of Interest

Compound Name: YS-49

Cat. No.: B1662178

An Application Note and Protocol for the Preparation of YS-49 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

YS-49, identified by the CAS number 132836-42-1, is the hydrobromide monohydrate form of
1,2,3,4-Tetrahydro-1-(1-naphthalenylmethyl)-6,7-Isoquinolinediol. It is a potent activator of the
PI13K/Akt signaling pathway and exhibits significant anti-inflammatory and antioxidant
properties.[1][2] Research has demonstrated its role in protecting cells from oxidant injury
through the induction of heme oxygenase-1 (HO-1).[1] This induction, in turn, inhibits the JNK
pathway and the production of reactive oxygen species (ROS).[1] Due to these activities, YS-
49 is a compound of interest in studies related to cardiovascular diseases, inflammation, and
cellular stress responses.

It is important to note that the designation "YS-49" is specific to this chemical entity and should
not be confused with Lys49 myotoxins from snake venom, which are entirely different
molecules. This document provides detailed protocols for the preparation of YS-49 stock
solutions for experimental use.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for YS-49 are summarized in
the table below.
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Property

Value

Reference

Chemical Name

1,2,3,4-Tetrahydro-1-(1-
naphthalenylmethyl)-6,7-
Isoquinolinediol hydrobromide

monohydrate

CAS Number

132836-42-1

[1]

Molecular Formula

C20H19NO2 - HBr - H20

Molecular Weight

404.30 g/mol

[3]

Solubility in Water

>10 mg/mL

[1]

Solubility in DMSO

Up to 80 mg/mL

[1]

Appearance

Solid

[4]

Storage (Solid)

2-8°C

Storage (In solution)

-20°C for up to 1 month; -80°C

for up to 6 months

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM YS-49 Stock Solution

in DMSO

This protocol describes the preparation of a 10 mM stock solution of YS-49 in Dimethyl

Sulfoxide (DMSO). This is a common solvent for in vitro experiments.

Materials:

Calibrated analytical balance

YS-49 monohydrate (MW: 404.30 g/mol )
Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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» \ortex mixer
o Pipettes and sterile filter tips
Procedure:
o Calculate the required mass of YS-49:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )
» Mass (mg) =10 mM x 1 mL x 404.30 g/mol / 1000 = 4.043 mg
e Weighing YS-49:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 4.043 mg of YS-49 into the tube. Record the exact
weight.

e Dissolving YS-49:

o Add the appropriate volume of anhydrous DMSO to the tube to achieve a final
concentration of 10 mM. For example, if you weighed exactly 4.043 mg, add 1 mL of
DMSO.

o Cap the tube securely and vortex thoroughly until the compound is completely dissolved.
Gentle warming may be applied if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[1]
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Protocol 2: Preparation of a 1 mg/mL YS-49 Stock
Solution in Water

This protocol is suitable for experiments where DMSO may interfere or for in vivo studies
requiring an aqueous vehicle.

Materials:

YS-49 monohydrate

o Sterile, deionized or distilled water

¢ Sterile conical tubes or vials

o Calibrated analytical balance

e Sonicator or vortex mixer

» Pipettes and sterile filter tips

Procedure:

¢ Weighing YS-49:

o Tare a sterile conical tube on a calibrated analytical balance.

o Weigh out the desired amount of YS-49 (e.g., 10 mg).

» Dissolving YS-49:

o Add the corresponding volume of sterile water to achieve a 1 mg/mL concentration (e.g.,
10 mL of water for 10 mg of YS-49).

o Vortex vigorously. Sonication and gentle warming can be used to aid dissolution, as YS-
49's solubility in water is greater than 10 mg/mL.[1]

o Sterilization (Optional):
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o If required for your application (e.g., cell culture), sterile-filter the solution through a 0.22
pum syringe filter into a new sterile tube.

o Storage:
o Aliquot the aqueous stock solution into sterile, single-use volumes.

o Store at -20°C or -80°C. It is recommended to use aqueous solutions promptly after
preparation.

Visualizations
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Experimental Workflow for YS-49 Stock Solution Preparation
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Caption: Workflow for preparing YS-49 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1662178?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662178?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. abmole.com [abmole.com]

e 2. medkoo.com [medkoo.com]

e 3. bocsci.com [bocsci.com]

e 4. cymitquimica.com [cymitquimica.com]

 To cite this document: BenchChem. [How to prepare YS-49 stock solution for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662178#how-to-prepare-ys-49-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.abmole.com/products/ys-49.html
https://www.medkoo.com/products/10141
https://www.bocsci.com/product/ys-49-monohydrate-380905.html
https://cymitquimica.com/products/TM-T13376/ys-49/
https://www.benchchem.com/product/b1662178#how-to-prepare-ys-49-stock-solution-for-experiments
https://www.benchchem.com/product/b1662178#how-to-prepare-ys-49-stock-solution-for-experiments
https://www.benchchem.com/product/b1662178#how-to-prepare-ys-49-stock-solution-for-experiments
https://www.benchchem.com/product/b1662178#how-to-prepare-ys-49-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

